Cas no 61634-42-2 (2,5-Cyclohexadiene-1-carboxylic acid, 1-(4-hydroxybutyl)-3-methyl-)

• Product Name: 2,5-Cyclohexadiene-1-carboxylic acid, 1-(4-hydroxybutyl)-3-methyl-
• CAS No: 61634-42-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 471979
• PubChem ID: 71393919
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1-carboxylic acid, 1-(4-hydroxybutyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1-carboxylic acid, 1-(4-hydroxybutyl)-3-methyl-
• 1-(4-hydroxybutyl)-3-methylcyclohexa-2,5-diene-1-carboxylic acid
• 61634-42-2
• DTXSID80815654

• Inchi： 1S/C12H18O3/c1-10-5-4-7-12(9-10,11(14)15)6-2-3-8-13/h4,7,9,13H,2-3,5-6,8H2,1H3,(H,14,15)
• InChI Key： QAMQGHLQEPPXHC-UHFFFAOYSA-N
• SMILES： OC(C1(C=CCC(C)=C1)CCCCO)=O

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53